Cas no 910564-53-3 (2-Propenamide, N-1H-imidazol-2-yl-)

2-Propenamide,  N-1H-imidazol-2-yl- structure
910564-53-3 structure
Product Name:2-Propenamide, N-1H-imidazol-2-yl-
CAS No:910564-53-3
MF:C6H7N3O
MW:137.139280557632
CID:995736
PubChem ID:45120635
Update Time:2025-04-20

2-Propenamide, N-1H-imidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-1H-imidazol-2-yl-
    • AKOS012873716
    • SCHEMBL3279907
    • 910564-53-3
    • 2-Propenamide,N-1H-imidazol-2-yl-
    • N-(1H-Imidazol-2-yl)acrylamide
    • Inchi: 1S/C6H7N3O/c1-2-5(10)9-6-7-3-4-8-6/h2-4H,1H2,(H2,7,8,9,10)
    • InChI Key: AIXSISNMLKQVIM-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NC1=NC=CN1

Computed Properties

  • Exact Mass: 137.058911855g/mol
  • Monoisotopic Mass: 137.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.8Ų
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